Cas no 91685-69-7 (4-Thia-1-azabicyclo[3.2.0]hept-2-ene-2-carboxylicacid, 6-(1-hydroxyethyl)-7-oxo-, [5R-[5a,6a(R*)]]- (9CI))

• Product Name: 4-Thia-1-azabicyclo[3.2.0]hept-2-ene-2-carboxylicacid, 6-(1-hydroxyethyl)-7-oxo-, [5R-[5a,6a(R*)]]- (9CI)
• CAS No: 91685-69-7
• MF: C₈H₉NO₄S
• MW: 215.226361036301
• CID: 806048
• PubChem ID: 146336
• Update Time: 2025-04-19

4-Thia-1-azabicyclo[3.2.0]hept-2-ene-2-carboxylicacid, 6-(1-hydroxyethyl)-7-oxo-, [5R-[5a,6a(R*)]]- (9CI) Chemical and Physical Properties

Names and Identifiers

• 4-Thia-1-azabicyclo[3.2.0]hept-2-ene-2-carboxylicacid, 6-(1-hydroxyethyl)-7-oxo-, [5R-[5a,6a(R*)]]- (9CI)
• 2-(2-fluoroethylthio)-6-(1-hydroxyethyl)penem-3-carboxylate
• 6-(1-Hydroxyethyl)-7-oxo-4-thia-1-azabicyclo(3.2.0)hept-2-ene-2-carboxylic acid (5R-(5alpha,6alpha(R*)))-
• 4-Thia-1-azabicyclo(3.2.0)hept-2-ene-2-carboxylic acid, 6-(1-hydroxyethyl)-7-oxo-, (5R-(5alpha,6alpha(R*)))-
• (5R,6R)-6-[(1R)-1-hydroxyethyl]-7-oxo-4-thia-1-azabicyclo[3.2.0]hept-2-ene-2-carboxylic acid
• DTXSID60238665
• 2-Fthpc
• (5R-(5alpha,6alpha(R*)))-6-(1-Hydroxyethyl)-7-oxo-4-thia-1-azabicyclo(3.2.0)hept-2-ene-2-carboxylic acid
• 91685-69-7

• Inchi： 1S/C8H9NO4S/c1-3(10)5-6(11)9-4(8(12)13)2-14-7(5)9/h2-3,5,7,10H,1H3,(H,12,13)/t3-,5-,7-/m1/s1
• InChI Key： IYPZTSDEYRDCBO-HGWBJXFBSA-N
• SMILES： S1C=C(C(=O)O)N2C([C@@H]([C@@H](C)O)[C@@H]12)=O

Computed Properties

• Exact Mass: 215.025
• Monoisotopic Mass: 215.025
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 103Ų

Experimental Properties

• Density: 1.67
• Boiling Point: 514°Cat760mmHg
• Flash Point: 264.7°C
• Refractive Index: 1.701